Cas no 149376-67-0 (2-(6-{(benzyloxy)carbonylamino}-9H-purin-9-yl)acetic acid)

• Product name: 2-(6-{(benzyloxy)carbonylamino}-9H-purin-9-yl)acetic acid
• CAS No: 149376-67-0
• MF: C₁₅H₁₃N₅O₄
• MW: 327.294822454453
• CID: 1324539
• PubChem ID: 15480514

2-(6-{(benzyloxy)carbonylamino}-9H-purin-9-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-acetic acid, 6-[[(phenylmethoxy)carbonyl]amino]-
• 2-[6-(phenylmethoxycarbonylamino)purin-9-yl]acetic acid
• 2-(6-{(benzyloxy)carbonylamino}-9H-purin-9-yl)acetic acid
• A(Cbz)-acetic acid
• ZBOVBYTWJJUTEO-UHFFFAOYSA-N
• F76963
• (6-{[(Benzyloxy)carbonyl]amino}-9H-purin-9-yl)acetic acid
• (6-{[(BENZYLOXY)CARBONYL]AMINO}PURIN-9-YL)ACETIC ACID
• SCHEMBL3130095
• EN300-12612678
• N6 -(benzyloxycarbonyl)-9-(carboxymethyl)adenine
• 2-(6-{[(benzyloxy)carbonyl]amino}-9H-purin-9-yl)acetic acid
• N6-(benzyloxycarbonyl)-9-(carboxymethyl)adenine
• [6-N-(benzyloxycarbonyl)-adenine-9-yl]-acetic acid
• MFCD09264222
• [6-N-(benzyloxycarbonyl)-adenin-9-yl]-acetic acid
• 149376-67-0
• 2-(6-(((Benzyloxy)carbonyl)amino)-9H-purin-9-yl)acetic acid
• DTXSID00573163

• Inchi： InChI=1S/C15H13N5O4/c21-11(22)6-20-9-18-12-13(16-8-17-14(12)20)19-15(23)24-7-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,21,22)(H,16,17,19,23)
• InChI Key： ZBOVBYTWJJUTEO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)NC2=C3C(=NC=N2)N(C=N3)CC(=O)O

Computed Properties

• Exact Mass: 327.09689
• Monoisotopic Mass: 327.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 119.23